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Compound of Interest

Compound Name: Fosdagrocorat

Cat. No.: B1673564

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal protocols for Fosdagrocorat (PF-
04171327), a selective glucocorticoid receptor modulator. Adherence to these guidelines is vital
for ensuring laboratory safety and minimizing environmental impact. As Fosdagrocorat is a
research chemical, it is imperative to handle it with the utmost care, following all institutional
and regulatory standards for hazardous waste management.

Fosdagrocorat is a phosphate ester prodrug that is rapidly converted in vivo to its active
metabolite, Dagrocorat (PF-00251802).[1][2] Both compounds are non-steroidal, selective
glucocorticoid receptor modulators (SGRMs).[1][3]

Physicochemical and Hazard Information

A comprehensive understanding of the chemical properties and potential hazards of
Fosdagrocorat is fundamental for safe handling and disposal.
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Property Value Reference
Chemical Formula C29H30F3N20sP [1]

Molar Mass 574.537 g-mol—* [1]
Appearance Solid

Primary Route of Entry

Inhalation, Ingestion, Skin/Eye

Contact

Known Hazards

Suspected of damaging fertility
or the unborn child. May cause
damage to organs through
prolonged or repeated

exposure.
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Hazard Classification Precautionary Statements

P201: Obtain special instructions before use.
P202: Do not handle until all safety precautions
have been read and understood. P260: Do not
breathe dust/fume/gas/mist/vapors/spray. P264:
Wash skin thoroughly after handling. P270: Do
not eat, drink or smoke when using this product.
P280: Wear protective gloves/protective
clothing/eye protection/face protection. P301 +
P310 + P330: IF SWALLOWED: Immediately
call a POISON CENTER/doctor. Rinse mouth.
P302 + P352: IF ON SKIN: Wash with plenty of
water. P305 + P351 + P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Health Hazards

Remove contact lenses, if present and easy to
do. Continue rinsing. P308 + P313: IF exposed

or concerned: Get medical advice/attention.

Synthetic glucocorticoids are considered
endocrine disruptors and environmental
contaminants of emerging concern. While
Environmental Hazards specific data for Fosdagrocorat is limited,
glucocorticoids, in general, can have adverse
effects on aquatic organisms. Therefore, release

into the environment must be avoided.

Operational and Disposal Plans

A systematic approach to handling and disposing of Fosdagrocorat is essential to mitigate
risks.

Proper PPE is the first line of defense when handling Fosdagrocorat.
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PPE Item Specifications

) Chemical safety goggles or glasses with side
Eye Protection

shields.
Hand Protection Chemically resistant gloves (e.g., nitrile).
Body Protection Laboratory coat.

Use a certified respirator (e.g., N95) when
) ) handling the powder form or if there is a risk of
Respiratory Protection o ) )
aerosolization. Work in a well-ventilated area,

preferably a chemical fume hood.

Dispose of all Fosdagrocorat waste as hazardous chemical waste in accordance with all
applicable federal, state, and local regulations.

e Segregation:

o Collect all waste contaminated with Fosdagrocorat separately from other laboratory
waste.

o Use designated, clearly labeled, and leak-proof containers.
¢ Solid Waste Disposal (Unused/Expired Compound, Contaminated PPE, and Labware):

o Place unused or expired Fosdagrocorat powder, along with any contaminated items such
as gloves, weighing paper, and pipette tips, into a designated hazardous waste container.

o Do not mix with non-hazardous trash.

o The container must be sealed and properly labeled with "Hazardous Waste," the chemical
name ("Fosdagrocorat"), and the associated hazards.

 Liquid Waste Disposal (Solutions, Rinsates):

o Collect all solutions containing Fosdagrocorat and rinsates from cleaning contaminated
glassware in a sealed, leak-proof container specifically designated for hazardous liquid
waste.
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o Never pour Fosdagrocorat solutions down the drain.

o Label the container clearly with "Hazardous Waste," the full chemical name, and
approximate concentrations of all components.

o Empty Container Disposal:
o Triple rinse empty containers that held Fosdagrocorat with a suitable solvent.
o Collect the rinsate as hazardous liquid waste.

o After triple rinsing, deface the original label and dispose of the container according to your
institution's guidelines for decontaminated glassware or plastic.

e Spill Management:

[¢]

Evacuate: Clear the immediate area of all personnel.
o Ventilate: Ensure the area is well-ventilated, if safe to do so.

o Contain: For small spills, use an inert absorbent material (e.g., vermiculite, sand) to cover
the spill.

o Collect: Carefully sweep or scoop the absorbed material into a designated hazardous
waste container.

o Clean: Decontaminate the spill area with a suitable solvent and then soap and water.
Collect all cleaning materials as hazardous waste.

o Report: Report the spill to your institution's Environmental Health and Safety (EHS)
department.

Experimental Protocols and Workflows

Visualizing the procedural steps and underlying mechanisms can enhance understanding and
compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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